Cas no 2137741-87-6 (2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid)

• Product Name: 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid
• CAS No: 2137741-87-6
• MF: C₁₂H₇F₃N₂O₃
• MW: 284.190793275833
• CID: 6148779
• PubChem ID: 165873380
• Update Time: 2025-05-20

2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137741-87-6
• EN300-713061
• 2-hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid
• 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid

• Inchi： 1S/C12H7F3N2O3/c13-12(14,15)8-2-1-3-16-10(8)7-5-17-9(18)4-6(7)11(19)20/h1-5H,(H,17,18)(H,19,20)
• InChI Key： TVBYDKMBGAUUMV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1=CNC(C=C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 284.04087658g/mol
• Monoisotopic Mass: 284.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid

Research Brief on 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid (CAS: 2137741-87-6)

2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid (CAS: 2137741-87-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylpyridine and pyridine carboxylic acid moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

The synthesis of 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid involves multi-step organic reactions, including palladium-catalyzed cross-coupling and subsequent functional group transformations. Researchers have optimized these synthetic routes to achieve high yields and purity, which are critical for its application in pharmaceutical research. The compound's stability under various conditions has also been investigated, revealing its suitability for further derivatization and formulation studies.

In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations have further elucidated its binding interactions with target proteins, highlighting the role of the trifluoromethyl group in enhancing binding affinity and selectivity. These findings position the compound as a promising scaffold for the development of new therapeutic agents.

Recent advancements in the characterization of 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid have also explored its pharmacokinetic properties. Studies in animal models indicate favorable absorption and distribution profiles, though further optimization may be required to improve metabolic stability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore its full therapeutic potential, with a focus on structure-activity relationship (SAR) studies and lead optimization.

In conclusion, 2-Hydroxy-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine-4-carboxylic acid represents a valuable chemical entity in medicinal chemistry, with broad applications in drug discovery. Its unique structural features and promising biological activities warrant further investigation, particularly in the development of targeted therapies for complex diseases. Future research directions may include the exploration of its derivatives and the evaluation of its efficacy in preclinical disease models.